Cas no 24645-67-8 (CYSTINE)

CYSTINE structure
CYSTINE structure
Product Name:CYSTINE
CAS No:24645-67-8
MF:C6H12N2O4S2
MW:240.300478935242
CID:913242
PubChem ID:67678
Update Time:2025-04-19

CYSTINE Chemical and Physical Properties

Names and Identifiers

    • CYSTINE
    • HY-N0394
    • 3,3-DISULFANEDIYLBIS((2R)-2-AMINOPROPANOIC ACID)
    • 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoic acid
    • 3,3'-Disulfanediylbis((2R)-2-aminopropanoic acid)
    • UNII-48TCX9A1VT
    • L-alpha-Diamino-beta-dithiolactic acid
    • (R,R)-3,3'-dithiobis(2-aminopropanoic acid)
    • Cystine, L-
    • AM81644
    • TYROSINE IMPURITY C [EP IMPURITY]
    • EN300-174654
    • Tox21_112162_1
    • Cystine (L)-
    • Cystine acid
    • L-Cystine, Cell Culture Reagent (H-L-Cys(1)-OH.H-L-Cys(1)-OH)
    • CYSTINE [VANDF]
    • L-Dicysteine
    • 3,3'-Dithiobis(2-aminopropanoic acid), (R-(R*,R*))-
    • (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
    • D(+)-3,3'-Dithiobis(2-aminopropanoic acid
    • Q408626
    • Zystin
    • (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid)
    • CYSTINE (EP MONOGRAPH)
    • 4-04-00-03155 (Beilstein Handbook Reference)
    • TYROSINE IMPURITY C (EP IMPURITY)
    • ACETYLCYSTEINE IMPURITY A (L-CYSTINE)
    • D(+)-3,3'-Dithiobis(2-aminopropanoate
    • L Cystine
    • BRN 1728094
    • 3,3'-Dithiobis-L-alanine
    • S-CYSTEINYL CYSTEINE
    • CCG-36355
    • NS00007403
    • S-(((R)-2-amino-2-carboxyethyl)thio)cysteine
    • Cystin (VAN)
    • 24645-67-8
    • 2079930-29-1
    • L-Cystine (9CI)
    • Tox21_112162
    • 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoic acid
    • Z1269145231
    • L-CYSTINE [JAN]
    • AKOS015898645
    • (R-(R*,R*))-3,3'-Dithiobis
    • AI3-09064
    • Cystine (USAN/INN)
    • Gelucystine
    • b,b'-Dithiodialanine
    • MFCD00064228
    • Bis(b-amino-b-carboxyethyl) disulfide
    • NCGC00166006-01
    • L-cystine
    • CYSTINE [USP-RS]
    • (2R)-2-azanyl-3-[[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]disulfanyl]propanoic acid
    • Cystine (VAN)
    • L-Cystine (JP17)
    • [R-(R*,R*)]-3,3'-Dithiobis
    • L-Cystine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.5%
    • L-Cystine, >=99.7% (TLC)
    • 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoate
    • CAS-56-89-3
    • L-Cystine, BioUltra, >=99.5% (T)
    • DD82F461-3F8F-4624-9E2C-0272A9FA79ED
    • L-CYSTINE [FCC]
    • beta,beta'-Dithioalanine, L-
    • CHEMBL590540
    • DB00138
    • 56-89-3
    • C00491
    • 3,3'-Dithiobis(2-aminopropanoic acid)
    • (-)-Cystine
    • 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoic acid
    • L-Cysteine disulfide
    • L-Cystine, Vetec(TM) reagent grade, 98%
    • cystinum
    • 3,3'-Dithiobis
    • EINECS 200-296-3
    • GTPL5413
    • EC 200-296-3
    • NCGC00164531-01
    • Bis(b-amino-beta-carboxyethyl) disulfide
    • CYSTINE (USP-RS)
    • Cysteine disulfide
    • (R,R)-3,3'-Dithiobis(2-aminopropionicacid)
    • CS-0008930
    • (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]disulfanyl]propanoic acid
    • Cystine,d
    • CYSTINE [MI]
    • cistina
    • CYSTINE [INN]
    • Cystin
    • Propanoic acid, 3,3'-dithiobis(2-amino-, (R-(R*,R*))-
    • CCRIS 5822
    • D03636
    • beta,beta'-Diamino-beta,beta'-dicarboxydiethyl disulfide
    • DTXCID0026418
    • SCHEMBL10226
    • DTXSID50859005
    • Dicysteine
    • Alanine, 3,3'-dithiodi-
    • (R-(R*,R*))-3,3'-Dithiobis(2-aminopropanoic acid)
    • Bis(beta-amino-beta-carboxyethyl) disulfide
    • L-Cystine, SAJ special grade, >=99.0%
    • beta,beta'-Dithiodialanine
    • CYSTINE (MART.)
    • C6H12N2O4S2
    • 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoate
    • Cystine, United States Pharmacopeia (USP) Reference Standard
    • [R-(R*,R*)]-3,3'-dithiobis[2-aminopropanoic acid]
    • CYSTINE [MART.]
    • Alanine, 3,3'-dithiobis-
    • NSC 13203
    • CHEBI:16283
    • beta,beta'-Dithiobisalanine
    • bmse000035
    • CYSTINE [EP MONOGRAPH]
    • Cystine, L- (8CI)
    • L-Cystin
    • DTXSID2046418
    • Cystine, NIST(R) SRM(R) 143d
    • s4808
    • L-Cystine, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-101.0%
    • L-Cystine, Pharmaceutical Secondary Standard; Certified Reference Material
    • L-(-)-Cystine
    • 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoate
    • (H-Cys-OH)2 (Disulfide bond)
    • E921
    • AC-11189
    • (H-Cys-OH)
    • IYY
    • 48TCX9A1VT
    • DTXCID60210087
    • beta,beta'-Diamino-beta,beta'-dicarboxydiethyldisulfide
    • Cystine [USAN:INN]
    • ACETYLCYSTEINE IMPURITY A (EP IMPURITY)
    • NCGC00166006-02
    • L-Alanine, 3,3'-dithiobis-
    • alpha-Diamino-beta-dithiolactic acid
    • Cystine, European Pharmacopoeia (EP) Reference Standard
    • (H-Cys-OH)2
    • ACETYLCYSTEINE IMPURITY A [EP IMPURITY]
    • M06021
    • 1-Cystine
    • Cystine [USAN]
    • AS-12654
    • L-Cystine, non-animal source
    • L-Cystine, >=98% (TLC), crystalline
    • b,b'-Diamino-b,b'-dicarboxydiethyl disulfide
    • 3,3'-Dithiodialanine
    • L-Cystine, certified reference material, TraceCERT(R)
    • CYSTINE [WHO-DD]
    • NSC-13203
    • Bis(beta-amino-beta-carboxyethyl)disulfide
    • Inchi: 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
    • InChI Key: LEVWYRKDKASIDU-UHFFFAOYSA-N
    • SMILES: NC(C(=O)O)CSSCC(C(=O)O)N

Computed Properties

  • Exact Mass: 240.02384922g/mol
  • Monoisotopic Mass: 240.02384922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.3
  • Topological Polar Surface Area: 177Ų

Experimental Properties

  • LogP: -5.08
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